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Compound of Interest

Compound Name: Dihydrocoumarin

Cat. No.: B191007

Introduction

Dihydrocoumarin (3,4-dihydro-1-benzopyran-2-one) is a synthetic aromatic compound widely
utilized as a fragrance and flavoring ingredient.[1][2] With a sweet, herbaceous, and vanilla-like
scent profile, often with notes of coconut, hay, and cinnamon, it serves as a versatile
component in a variety of consumer products.[3][4] Dihydrocoumarin is frequently used as a
substitute for coumarin, a related compound, particularly in food and flavor applications due to
safety considerations associated with the latter.[5] This technical guide provides an in-depth
overview of dihydrocoumarin, focusing on its physicochemical properties, synthesis,
biological activity, and the experimental protocols relevant to its study for researchers,
scientists, and drug development professionals.

Physicochemical Properties of Dihydrocoumarin

Dihydrocoumarin's physical and chemical characteristics are crucial for its application in
various formulations. It presents as a colorless to pale yellow liquid or solid, depending on the

ambient temperature.
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Property Value Reference
Molecular Formula CoHsO2
Molecular Weight 148.16 g/mol
CAS Number 119-84-6
Colorless to pale yellow liquid
Appearance .
or solid
Sweet, herbal, coumarinic,
Odor )
coconut-like
Melting Point 23-24 °C
Boiling Point 271-273 °C
Density ~1.169 - 1.189 g/cm3
Flash Point 113-130°C
» Slightly soluble in water;
Solubility ) )
soluble in alcohol and oils
Vapor Pressure < 0.1 hPa @ 20°C
Log P 1.6-1.82

Synthesis of Dihydrocoumarin

The primary industrial synthesis of dihydrocoumarin involves the hydrogenation of coumarin.
An alternative method includes the dehydrogenation of hexahydrocoumarin. Biocatalytic
methods using microbial reduction of coumarin are also being explored as a "natural” synthesis
route.

Synthesis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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